Cas no 62382-06-3 (Pyridine, 2-[[[2,5-bis(1-methylethyl)phenyl]methyl]sulfinyl]-, 1-oxide)

• Product name: Pyridine, 2-[[[2,5-bis(1-methylethyl)phenyl]methyl]sulfinyl]-, 1-oxide
• CAS No: 62382-06-3
• MF: C₁₈H₂₃NO₂S
• MW: 317.445723772049
• CID: 446919
• PubChem ID: 501083

Pyridine, 2-[[[2,5-bis(1-methylethyl)phenyl]methyl]sulfinyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[[2,5-bis(1-methylethyl)phenyl]methyl]sulfinyl]-, 1-oxide
• 2-[[2,5-di(propan-2-yl)phenyl]methylsulfinyl]-1-oxidopyridin-1-ium
• DTXSID90333354
• 2-[(2,5-diisopropylphenyl)methylsulfinyl]-1-oxido-pyridin-1-ium
• 2-(2,5-Diisopropyl-phenylmethanesulfinyl)-pyridine, 1-oxide
• 62382-06-3

• Inchi： InChI=1S/C18H23NO2S/c1-13(2)15-8-9-17(14(3)4)16(11-15)12-22(21)18-7-5-6-10-19(18)20/h5-11,13-14H,12H2,1-4H3
• InChI Key： MGUXULOEAVUBNJ-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=C(C=C1)C(C)C)CS(=O)C2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 317.14509
• Monoisotopic Mass: 317.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 44.01